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Compound of Interest |

Compound Name: 1-Chloroundeca-2,5-diene
CAS No.: 84163-94-0
Cat. No.: B14423209
- 7

The Hazard Context: Beyond the SDS

While standard Safety Data Sheets (SDS) for niche intermediates like 1-Chloroundeca-2,5-
diene often list generic hazards (Irritant, Flammable), the structural reality demands a higher
level of scrutiny.[1][2]

This molecule contains an allylic chloride functionality attached to a lipophilic C11 chain. This
combination creates a specific dual-threat profile:

o The "Warhead" (Allylic Chloride): This is a reactive electrophile. Unlike simple alkyl chlorides,
allylic chlorides are potent alkylating agents.[2] They can react with nucleophilic residues in
proteins and DNA, posing a risk of sensitization and potential carcinogenicity.[2]

e The "Trojan Horse" (C11 Chain): The long hydrocarbon tail increases lipophilicity, allowing
the molecule to penetrate the stratum corneum (outer skin layer) more efficiently than
smaller homologs like allyl chloride.[2]

Operational Rule: Treat this compound as a Sensitizer, Lachrymator, and Potential Carcinogen.
[2] Do not rely on odor thresholds; if you smell it, you are already overexposed.[2]

The PPE Matrix: Material Science of Protection[2]
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Standard nitrile gloves are insufficient for prolonged contact with chlorinated aliphatic
hydrocarbons.[2] The following selection logic is based on permeation rates of analogous allylic
chlorides.

A. Hand Protection (The Critical Barrier)

e Primary Recommendation:Silver Shield® (EVOH/PE Laminate) or Viton® (Fluoroelastomer).

o Why: Chlorinated hydrocarbons swell and degrade nitrile rubber. While the C11 chain
slows diffusion compared to DCM or chloroform, the allylic chloride moiety can still
permeate nitrile in <15 minutes upon saturation.[2]

» Operational Protocol (Double-Gloving):
o Inner Layer: 4-mil Nitrile (for dexterity and sweat absorption).[2]
o Quter Layer: Silver Shield (Laminate) gauntlets for synthesis/transfer.

o Exception: For minor analytical handling (<1 mL), heavy-duty Nitrile (8 mil) is acceptable
ONLY IF changed immediately upon any splash.[1][2]

B. Respiratory Protection[2][3]

» Engineering Control: All handling must occur in a certified fume hood operating at 100 fpm
face velocity.

o PPE Backup: If working outside a hood (e.g., spill cleanup, equipment maintenance), use a
Full-Face Respirator with Organic Vapor (OV) cartridges.[1][2]

o Note: Do not use N95s.[2] They provide zero protection against vapors.[2]

C. Eye & Face Protection[2][3][4][5][6]
o Requirement: Chemical Splash Goggles (ANSI Z87.1+).

» Contraindication: Safety glasses are forbidden during synthesis.[2] Allylic chlorides are
lachrymators; vapors can bypass glasses and cause severe weeping/blindness, creating an
immediate safety hazard during delicate operations.[2]
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PPE Decision Logic & Workflow

The following diagram outlines the decision process for selecting PPE based on the operational
state.
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Figure 1: Decision logic for PPE selection. Note that "Active Synthesis" requires a significant
upgrade in hand and eye protection compared to standard lab protocols.

Operational Protocols
Phase 1: Storage & Transport[1][2][4]

o Temperature: Store at 2—8°C. Cold storage reduces vapor pressure, minimizing inhalation
risk upon opening.[2]

e Segregation: Store away from oxidizers and strong bases (amines) to prevent uncontrolled
alkylation reactions.

e Secondary Containment: Transport bottles in a polyethylene bucket to prevent floor
contamination in case of drops.[2]
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Phase 2: Synthesis & Transfer (The "Closed Loop")

Avoid open pouring. Use the Cannula Transfer Method for volumes >50 mL:

o Septum-seal the source and receiving vessels.[2]

» Purge both vessels with Nitrogen/Argon.[2]

o Transfer liquid via a double-ended needle (cannula) using positive pressure.[2]

o Benefit: Zero atmospheric exposure; zero splash risk.[2]

Phase 3: Decontamination & Waste[1][2]

e Quenching: Residual 1-Chloroundeca-2,5-diene on glassware should be rinsed with a
dilute solution of Ethanolic Potassium Hydroxide (KOH) or Sodium Methoxide.[1][2]

o Mechanism:[1][2][3][4][6][7] This converts the reactive alkyl chloride into a benign ether or
alcohol via nucleophilic substitution.[2]

» Disposal: Segregate as Halogenated Organic Waste.[2] Do not mix with acid waste (risk of
HCI gas evolution).

Quantitative Data: Permeation & Properties[2][7]
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Parameter Value | Characteristic Operational Implication
Heavier than air vapors; will
Molecular Weight ~186.72 g/mol accumulate in low spots/sinks.

[1]2]

Physical State

Colorless to pale yellow liquid

Hard to detect visually on

surfaces.

Flash Point

Est. >65°C (Combustible)

Ground all glassware; avoid

static discharge.

Glove Breakthrough (Nitrile)

< 15 Minutes (Est.)

DO NOT TRUST NITRILE for

immersion.

Glove Breakthrough

> 480 Minutes

Safe for prolonged synthesis

(Laminate) work.
o ) ) ) Reacts violently with amines,
Reactivity High (Allylic Electrophile) ) )
active metals (Li, Na).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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